Cas no 52247-86-6 (Olean-12-en-29-oicacid, 3-[[[(1R,2S)-2-carboxycyclohexyl]carbonyl]oxy]-11-oxo-, (3b,20b)- (9CI))

52247-86-6 structure

Product Name:Olean-12-en-29-oicacid, 3-[[[(1R,2S)-2-carboxycyclohexyl]carbonyl]oxy]-11-oxo-, (3b,20b)- (9CI)

CAS No:52247-86-6

MF:C₃₈H₅₆O₇

MW:624.847052574158

CID:371775

PubChem ID:70687280

Update Time:2025-04-19

Olean-12-en-29-oicacid, 3-[[[(1R,2S)-2-carboxycyclohexyl]carbonyl]oxy]-11-oxo-, (3b,20b)- (9CI) Chemical and Physical Properties

- Olean-12-en-29-oicacid, 3-[[[(1R,2S)-2-carboxycyclohexyl]carbonyl]oxy]-11-oxo-, (3b,20b)- (9CI)
- (2R,4aS,6aR,6aS,6bR,10S,12aS,14bS)-10-[(1R,2S)-2-carboxycyclohexanecarbonyl]oxy-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picene-2-carboxylic acid
- (3beta,5xi,18alpha)-3-({[(1R,2S)-2-carboxycyclohexyl]carbonyl}oxy)-11-oxoolean-12-en-29-oic acid
- 3beta-Hydroxy-11-oxoolean-12-en-30-oic acid hydrogen cis-1,2-cyclohexanedicarboxylate
- Cicloxolona
- Cicloxolona [INN-Spanish]
- Cicloxolone [INN:BAN]
- Cicloxolonum
- Cicloxolonum [INN-Latin]
- UNII-3F85I03NLO
- (3,20)-3-[[[(1R,2S)-2-Carboxycyclohexyl]carbonyl]oxy]-11-oxoolean-12-en-29-oic acid
- (2S,4aS,6aR,6aS,6bR,8aR,10S,12aS,14bR)-10-[(1S,2R)-2-carboxycyclohexanecarbonyl]oxy-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picene-2-carboxylic acid
- CID 70687280
- 52247-86-6
- CHEMBL2106051
- BX 363A [AS DISODIUM SALT]
- Cicloxolone
- Inchi： 1S/C38H56O7/c1-33(2)27-12-15-38(7)29(36(27,5)14-13-28(33)45-31(42)23-11-9-8-10-22(23)30(40)41)26(39)20-24-25-21-35(4,32(43)44)17-16-34(25,3)18-19-37(24,38)6/h20,22-23,25,27-29H,8-19,21H2,1-7H3,(H,40,41)(H,43,44)/t22-,23+,25+,27+,28+,29-,34-,35+,36+,37-,38-/m1/s1
- InChI Key： IPIHZIYZLLMCRF-APMXPKBPSA-N
- SMILES： O(C([C@H]1CCCC[C@H]1C(=O)O)=O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C)CC[C@@](C(=O)O)(C)C[C@H]5C4=CC([C@@H]32)=O)C1(C)C